4-(2,4-Difluorophenyl)piperidin-4-OL hydrochloride

• IUPAC Name: 4-(2,4-difluorophenyl)piperidin-4-ol;hydrochloride
• InChI: InChI=1S/C11H13F2NO.ClH/c12-8-1-2-9(10(13)7-8)11(15)3-5-14-6-4-11;/h1-2,7,14-15H,3-6H2;1H
• InChI Key: SEPNBEMKPRVYEJ-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1(C2=C(C=C(C=C2)F)F)O.Cl
• Molecular Formula: C11H14ClF2NO
• Molecular Weight: 249.68 g/mol

Description

4-(2,4-Difluorophenyl)piperidin-4-OL hydrochloride is a chemical compound with the molecular formula C11H14ClF2NO and a molecular weight of 249.68 g/mol . This compound is known for its unique molecular structure, which includes a piperidine ring substituted with a 2,4-difluorophenyl group and a hydroxyl group at the 4-position. It is commonly used in various scientific research applications due to its distinctive chemical properties.

Preparation Methods

The synthesis of 4-(2,4-Difluorophenyl)piperidin-4-OL hydrochloride typically involves the reaction of 2,4-difluorobenzoyl chloride with piperidine, followed by reduction and subsequent conversion to the hydrochloride salt . The reaction conditions often include the use of solvents such as dichloromethane and reducing agents like lithium aluminum hydride. Industrial production methods may involve bulk manufacturing and custom synthesis to meet specific research and development needs .

Chemical Reactions Analysis

4-(2,4-Difluorophenyl)piperidin-4-OL hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound to its corresponding alcohols or amines using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the fluorine atoms are replaced by other nucleophiles like amines or thiols under appropriate conditions.

Scientific Research Applications

4-(2,4-Difluorophenyl)piperidin-4-OL hydrochloride is widely used in scientific research, particularly in the fields of chemistry, biology, and medicine. Some of its applications include:

Chemistry: It serves as an intermediate in the synthesis of various pharmaceuticals and agrochemicals.

Biology: The compound is used in the study of receptor-ligand interactions and as a tool for investigating biological pathways.

Medicine: It is employed in the development of new therapeutic agents, particularly in the treatment of neurological disorders and psychiatric conditions

Mechanism of Action

The mechanism of action of 4-(2,4-Difluorophenyl)piperidin-4-OL hydrochloride involves its interaction with specific molecular targets, such as receptors or enzymes. The compound’s unique structure allows it to bind to these targets, modulating their activity and influencing various biological pathways. For example, it may act as an antagonist or agonist at certain receptors, thereby affecting neurotransmission and cellular signaling .

Comparison with Similar Compounds

4-(2,4-Difluorophenyl)piperidin-4-OL hydrochloride can be compared with other similar compounds, such as:

4-(2,4-Difluorobenzoyl)piperidine hydrochloride: This compound is an intermediate in the synthesis of antipsychotic drugs like risperidone.

4-(Difluoromethyl)piperidin-4-ol hydrochloride: Another related compound with similar structural features but different chemical properties and applications.

The uniqueness of this compound lies in its specific substitution pattern and the presence of both fluorine atoms and a hydroxyl group, which confer distinct reactivity and biological activity.